6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0874865
InChI:
InChI=1S/C22H19ClN4O2S/c1-13(2)21-26-27-19(24)16(20(28)25-22(27)30-21)11-14-7-4-6-10-18(14)29-12-15-8-3-5-9-17(15)23/h3-11,13,24H,12H2,1-2H3/b16-11-,24-19?
SMILES:
CC(C)C1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1
Molecular Formula:
C22H19ClN4O2S
Molecular Weight:
438.9 g/mol
6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
CAS No.:
Cat. No.: VC0874865
Molecular Formula: C22H19ClN4O2S
Molecular Weight: 438.9 g/mol
* For research use only. Not for human or veterinary use.
![6-{2-[(2-chlorobenzyl)oxy]benzylidene}-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H19ClN4O2S |
|---|---|
| Molecular Weight | 438.9 g/mol |
| IUPAC Name | (6Z)-6-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
| Standard InChI | InChI=1S/C22H19ClN4O2S/c1-13(2)21-26-27-19(24)16(20(28)25-22(27)30-21)11-14-7-4-6-10-18(14)29-12-15-8-3-5-9-17(15)23/h3-11,13,24H,12H2,1-2H3/b16-11-,24-19? |
| Standard InChI Key | XGMUHYMQHYMDPI-MLDLNWIHSA-N |
| Isomeric SMILES | CC(C)C1=NN2C(=N)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4Cl)/C(=O)N=C2S1 |
| SMILES | CC(C)C1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1 |
| Canonical SMILES | CC(C)C1=NN2C(=N)C(=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)C(=O)N=C2S1 |
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